Cas no 130642-47-6 (3-2-(3-Bromophenyl)ethyl-N-(1,1-dimethylethyl)-2-pyridinecarboxamide)

• Product Name: 3-2-(3-Bromophenyl)ethyl-N-(1,1-dimethylethyl)-2-pyridinecarboxamide
• CAS No: 130642-47-6
• MF: C₁₈H₂₁BrN₂O
• MW: 361.276143789291
• CID: 5053234
• Update Time: 2025-06-08

3-2-(3-Bromophenyl)ethyl-N-(1,1-dimethylethyl)-2-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[2-(3-Bromophenyl)ethyl]-N-(1,1-dimethylethyl)-2-pyridinecarboxamide
• 3-2-(3-Bromophenyl)ethyl-N-(1,1-dimethylethyl)-2-pyridinecarboxamide

• Inchi： 1S/C18H21BrN2O/c1-18(2,3)21-17(22)16-14(7-5-11-20-16)10-9-13-6-4-8-15(19)12-13/h4-8,11-12H,9-10H2,1-3H3,(H,21,22)
• InChI Key： DSNCUJOPTYMPCO-UHFFFAOYSA-N
• SMILES： C1(C(NC(C)(C)C)=O)=NC=CC=C1CCC1=CC=CC(Br)=C1

Additional information on 3-2-(3-Bromophenyl)ethyl-N-(1,1-dimethylethyl)-2-pyridinecarboxamide

Comprehensive Overview of 3-2-(3-Bromophenyl)ethyl-N-(1,1-dimethylethyl)-2-pyridinecarboxamide (CAS No. 130642-47-6)

3-2-(3-Bromophenyl)ethyl-N-(1,1-dimethylethyl)-2-pyridinecarboxamide (CAS No. 130642-47-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromophenyl and pyridinecarboxamide moieties, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure combines a 3-bromophenyl group with a tert-butyl protected amide, making it a versatile building block for drug discovery and material science applications.

The growing interest in CAS No. 130642-47-6 is driven by its potential applications in medicinal chemistry and crop protection. Researchers are particularly intrigued by its role in modulating enzyme activity and receptor binding, which aligns with current trends in targeted drug design and sustainable agriculture. As the demand for high-purity intermediates rises, this compound has become a focal point for laboratories aiming to develop next-generation therapeutics and eco-friendly pesticides.

One of the most frequently asked questions about 3-2-(3-Bromophenyl)ethyl-N-(1,1-dimethylethyl)-2-pyridinecarboxamide revolves around its synthetic pathways and scalability. Recent advancements in catalytic bromination and amide coupling techniques have streamlined its production, addressing concerns about cost-efficiency and environmental impact. These innovations resonate with the broader scientific community's emphasis on green chemistry and process optimization.

Another hot topic is the compound's structure-activity relationship (SAR). Studies suggest that the 3-bromophenyl moiety enhances lipophilicity, which is crucial for blood-brain barrier penetration in CNS-targeted drugs. Meanwhile, the pyridinecarboxamide group contributes to hydrogen bonding, a key factor in protein-ligand interactions. Such insights are invaluable for researchers exploring neurodegenerative disease treatments and precision agriculture solutions.

From a commercial perspective, CAS No. 130642-47-6 is increasingly listed in chemical catalogs as a research-grade reagent. Its stability under standard storage conditions and compatibility with common organic solvents make it a practical choice for industrial and academic labs alike. Suppliers often highlight its ≥98% purity and custom synthesis options, catering to the diverse needs of high-throughput screening and structure-based drug design projects.

Looking ahead, the trajectory for 3-2-(3-Bromophenyl)ethyl-N-(1,1-dimethylethyl)-2-pyridinecarboxamide appears promising. With the pharmaceutical industry's shift toward small-molecule inhibitors and the agrochemical sector's focus on low-residue formulations, this compound's dual functionality positions it as a valuable asset. Ongoing research into its metabolic stability and toxicological profile will further define its applicability across these domains.

In summary, 3-2-(3-Bromophenyl)ethyl-N-(1,1-dimethylethyl)-2-pyridinecarboxamide (CAS No. 130642-47-6) exemplifies the intersection of chemical innovation and applied science. Its multifaceted properties continue to inspire breakthroughs in life sciences and sustainable technology, making it a compound worth watching in the coming years.